Cas no 2694789-03-0 (7-(Dimethylphosphoryl)quinoline)

• Product Name: 7-(Dimethylphosphoryl)quinoline
• CAS No: 2694789-03-0
• MF: C₁₁H₁₂NOP
• MW: 205.192843437195
• CID: 6278364
• PubChem ID: 154727360
• Update Time: 2025-08-10

7-(Dimethylphosphoryl)quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-7544777
• 7-(dimethylphosphoryl)quinoline
• 7-dimethylphosphorylquinoline
• Dimethyl(quinolin-7-yl)phosphine oxide
• 2694789-03-0
• 7-(Dimethylphosphoryl)quinoline

• Inchi： 1S/C11H12NOP/c1-14(2,13)10-6-5-9-4-3-7-12-11(9)8-10/h3-8H,1-2H3
• InChI Key： BLDGASNIWVTTMP-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 205.065651004g/mol
• Monoisotopic Mass: 205.065651004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 7-(Dimethylphosphoryl)quinoline

Introduction to 7-(Dimethylphosphoryl)quinoline (CAS No. 2694789-03-0)

7-(Dimethylphosphoryl)quinoline, identified by its CAS number 2694789-03-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of phosphorylated quinolines, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural integration of a quinoline core with a dimethylphosphoryl group imparts unique chemical and pharmacological properties, making it a subject of extensive study in academic and industrial research.

The quinoline scaffold is well-known for its presence in various bioactive molecules, including antimalarial, antibacterial, and anticancer agents. The introduction of a phosphoryl group at the 7-position of the quinoline ring enhances its interactions with biological targets, thereby modulating its pharmacological profile. This modification has been explored in the development of novel therapeutic agents targeting a range of diseases, particularly those involving enzyme inhibition and signal transduction pathways.

In recent years, there has been a surge in research focusing on the synthesis and characterization of phosphorylated heterocycles, including 7-(Dimethylphosphoryl)quinoline. The compound's ability to act as a versatile intermediate in organic synthesis has made it valuable for constructing more complex molecules with tailored biological activities. Researchers have leveraged its reactivity to develop novel derivatives that exhibit enhanced efficacy and reduced toxicity compared to their parent compounds.

One of the most compelling aspects of 7-(Dimethylphosphoryl)quinoline is its potential application in drug discovery. The dimethylphosphoryl group can serve as a pharmacophore, interacting with specific binding sites on enzymes and receptors. This has led to investigations into its role in inhibiting key enzymes involved in cancer progression, inflammation, and infectious diseases. For instance, studies have demonstrated its ability to modulate kinases and phosphatases, which are critical regulators of cellular signaling pathways.

The synthesis of 7-(Dimethylphosphoryl)quinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of additional functional groups, further expanding its pharmacological potential.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 7-(Dimethylphosphoryl)quinoline. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental investigations by offering rapid and cost-effective screening of potential drug candidates.

The pharmacological profile of 7-(Dimethylphosphoryl)quinoline has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed its ability to inhibit specific enzymes with high selectivity, suggesting its potential as a lead compound for drug development. Animal models have further supported these findings by demonstrating therapeutic efficacy against various disease conditions. These preclinical studies have laid the groundwork for future clinical trials aimed at validating its safety and efficacy in human populations.

The industrial significance of 7-(Dimethylphosphoryl)quinoline cannot be overstated. Its synthesis and application in pharmaceutical research represent a convergence of cutting-edge chemical innovation and medical science. As the demand for novel therapeutic agents continues to grow, compounds like 7-(Dimethylphosphoryl)quinoline are poised to play a crucial role in addressing unmet medical needs. The ongoing research efforts underscore the compound's promise as a valuable tool in the development of next-generation medicines.

In conclusion, 7-(Dimethylphosphoryl)quinoline (CAS No. 2694789-03-0) is a remarkable compound with significant implications for chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a compelling candidate for further exploration. As research progresses, it is expected that new applications and therapeutic uses will continue to emerge, solidifying its place as a cornerstone in modern medicinal chemistry.